Cas no 1367985-08-7 (Hexahydroquinoline-2,4(1H,3H)-dione)

Hexahydroquinoline-2,4(1H,3H)-dione is a cyclic diketone derivative with a saturated quinoline backbone, offering a versatile scaffold for synthetic and medicinal chemistry applications. Its rigid, bicyclic structure enhances stability, making it suitable for use as a building block in heterocyclic synthesis. The compound's carbonyl groups provide reactive sites for further functionalization, enabling the development of pharmacologically active molecules or advanced materials. Its hydrogenated framework contributes to improved solubility and reduced steric hindrance compared to aromatic analogs, facilitating selective modifications. This compound is particularly valuable in the synthesis of alkaloid-like structures and as an intermediate for agrochemical or pharmaceutical research, where precise molecular architecture is critical.

Hexahydroquinoline-2,4(1H,3H)-dione structure

1367985-08-7 structure

Product Name:Hexahydroquinoline-2,4(1H,3H)-dione

CAS No:1367985-08-7

MF:C₉H₁₃NO₂

MW:167.205022573471

CID:4822148

PubChem ID:82413818

Update Time:2025-10-28

Hexahydroquinoline-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

- Hexahydroquinoline-2,4(1H,3H)-dione
- Inchi： 1S/C9H13NO2/c11-8-5-9(12)10-7-4-2-1-3-6(7)8/h6-7H,1-5H2,(H,10,12)
- InChI Key： MKGMZDDJTCQZMJ-UHFFFAOYSA-N
- SMILES： O=C1CC(NC2CCCCC21)=O

Computed Properties

Exact Mass: 167.094628657g/mol
Monoisotopic Mass: 167.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 46.2

Hexahydroquinoline-2,4(1H,3H)-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A189008501-1g	Hexahydroquinoline-2,4(1H,3H)-dione	1367985-08-7	95%	1g	2,272.64 USD	2021-06-01
Alichem	A189008501-5g	Hexahydroquinoline-2,4(1H,3H)-dione	1367985-08-7	95%	5g	5,909.40 USD	2021-06-01